3-MATIDA
3-MATIDA
5-[amino(carboxy)methyl]-4-methyl-2-thiophenecarboxylic acid is an alpha-amino acid.
Brand Name:
Vulcanchem
CAS No.:
518357-51-2
VCID:
VC0516100
InChI:
InChI=1S/C8H9NO4S/c1-3-2-4(7(10)11)14-6(3)5(9)8(12)13/h2,5H,9H2,1H3,(H,10,11)(H,12,13)
SMILES:
CC1=C(SC(=C1)C(=O)O)C(C(=O)O)N
Molecular Formula:
C15H16N2O8S2
Molecular Weight:
215.23 g/mol
3-MATIDA
CAS No.: 518357-51-2
Inhibitors
VCID: VC0516100
Molecular Formula: C15H16N2O8S2
Molecular Weight: 215.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 518357-51-2 |
---|---|
Product Name | 3-MATIDA |
Molecular Formula | C15H16N2O8S2 |
Molecular Weight | 215.23 g/mol |
IUPAC Name | 5-[amino(carboxy)methyl]-4-methylthiophene-2-carboxylic acid |
Standard InChI | InChI=1S/C8H9NO4S/c1-3-2-4(7(10)11)14-6(3)5(9)8(12)13/h2,5H,9H2,1H3,(H,10,11)(H,12,13) |
Standard InChIKey | HVNBNGBFKSTRGR-UHFFFAOYSA-N |
SMILES | CC1=C(SC(=C1)C(=O)O)C(C(=O)O)N |
Canonical SMILES | CC1=C(SC(=C1)C(=O)O)C(C(=O)O)N |
Appearance | Solid powder |
Description | 5-[amino(carboxy)methyl]-4-methyl-2-thiophenecarboxylic acid is an alpha-amino acid. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 3-MATIDA 3-methyl-aminothiophene dicarboxylic acid |
Reference | 1: Jin DZ, Xue B, Mao LM, Wang JQ. Metabotropic glutamate receptor 5 upregulates surface NMDA receptor expression in striatal neurons via CaMKII. Brain Res. 2015 Oct 22;1624:414-23. doi: 10.1016/j.brainres.2015.07.053. Epub 2015 Aug 6. PubMed PMID: 26256252; PubMed Central PMCID: PMC4630094. 2: Zheng N, Raman IM. Prolonged postinhibitory rebound firing in the cerebellar nuclei mediated by group I metabotropic glutamate receptor potentiation of L-type calcium currents. J Neurosci. 2011 Jul 13;31(28):10283-92. doi: 10.1523/JNEUROSCI.1834-11.2011. PubMed PMID: 21753005; PubMed Central PMCID: PMC3155995. 3: Cahusac PM, Mavulati SC. Non-competitive metabotropic glutamate 1 receptor antagonists block activity of slowly adapting type I mechanoreceptor units in the rat sinus hair follicle. Neuroscience. 2009 Oct 20;163(3):933-41. doi: 10.1016/j.neuroscience.2009.07.015. Epub 2009 Jul 28. PubMed PMID: 19596050. 4: Shin JH, Kim YS, Worley PF, Linden DJ. Depolarization-induced slow current in cerebellar Purkinje cells does not require metabotropic glutamate receptor 1. Neuroscience. 2009 Sep 1;162(3):688-93. doi: 10.1016/j.neuroscience.2009.01.044. Epub 2009 Jan 29. PubMed PMID: 19409231; PubMed Central PMCID: PMC2716407. 5: Sardella R, Lämmerhofer M, Natalini B, Lindner W. Enantioselective HPLC of potentially CNS-active acidic amino acids with a Cinchona carbamate based chiral stationary phase. Chirality. 2008 Mar;20(3-4):571-6. doi: 10.1002/chir.20529. PubMed PMID: 18172832. 6: Werner CG, Scartabelli T, Pancani T, Landucci E, Moroni F, Pellegrini-Giampietro DE. Differential role of mGlu1 and mGlu5 receptors in rat hippocampal slice models of ischemic tolerance. Eur J Neurosci. 2007 Jun;25(12):3597-604. PubMed PMID: 17610579. 7: Meli E, Baronti R, Pangallo M, Picca R, Moroni F, Pellegrini-Giampietro DE. Group I metabotropic glutamate receptors stimulate the activity of poly(ADP-ribose) polymerase in mammalian mGlu1-transfected cells and in cortical cell cultures. Neuropharmacology. 2005;49 Suppl 1:80-8. PubMed PMID: 16023154. 8: Costantino G, Marinozzi M, Camaioni E, Natalini B, Sarichelou I, Micheli F, Cavanni P, Faedo S, Noe C, Moroni F, Pellicciari R. Stereoselective synthesis and preliminary evaluation of (+)- and (-)-3-methyl-5-carboxy-thien-2-yl-glycine (3-MATIDA): identification of (+)-3-MATIDA as a novel mGluR1 competitive antagonist. Farmaco. 2004 Feb;59(2):93-9. PubMed PMID: 14871500. 9: Cozzi A, Meli E, Carlà V, Pellicciari R, Moroni F, Pellegrini-Giampietro DE. Metabotropic glutamate 1 (mGlu1) receptor antagonists enhance GABAergic neurotransmission: a mechanism for the attenuation of post-ischemic injury and epileptiform activity? Neuropharmacology. 2002 Aug;43(2):119-30. PubMed PMID: 12213266. 10: Moroni F, Attucci S, Cozzi A, Meli E, Picca R, Scheideler MA, Pellicciari R, Noe C, Sarichelou I, Pellegrini-Giampietro DE. The novel and systemically active metabotropic glutamate 1 (mGlu1) receptor antagonist 3-MATIDA reduces post-ischemic neuronal death. Neuropharmacology. 2002 May;42(6):741-51. PubMed PMID: 12015200. |
PubChem Compound | 10398360 |
Last Modified | Nov 11 2021 |
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